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Compound of Interest

Compound Name: CK-869

Cat. No.: B1669133 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
CK-869 is a small molecule inhibitor of the Actin-Related Protein 2/3 (Arp2/3) complex, a key

regulator of actin polymerization.[1][2] It functions by binding to a hydrophobic pocket on the

Arp3 subunit, which allosterically destabilizes the active conformation of the complex.[2][3] This

inhibition of Arp2/3-mediated actin nucleation makes CK-869 a valuable tool for studying

cytoskeletal dynamics, cell motility, and other actin-dependent cellular processes.[4] Proper

preparation of a concentrated stock solution in Dimethyl Sulfoxide (DMSO) is the critical first

step for ensuring reproducible and accurate experimental results. This document provides a

detailed protocol for the preparation, handling, and storage of CK-869 stock solutions.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of CK-869 relevant

for stock solution preparation.
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Parameter Value Reference

Molecular Weight (M.Wt) 394.28 g/mol [5]

Molecular Formula C₁₇H₁₆BrNO₃S [5]

Appearance Solid powder

Solubility in DMSO Up to 100 mM [5][6]

Recommended Stock Conc. 10 mM - 50 mM N/A

Storage of Powder -20°C for up to 3 years [1]

Storage of Stock Solution
-20°C for 1 year; -80°C for 2

years
[1]

Experimental Protocol: Preparing a 10 mM CK-869
Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of CK-869 in DMSO.

3.1. Materials and Equipment

CK-869 powder (Purity: ≥98%)[5]

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes (P1000, P200)

Vortex mixer

Water bath sonicator (optional, for aiding dissolution)[1]

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves
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3.2. Calculations

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol ) /

1000

Example Calculation for 1 mL of 10 mM Stock Solution:

Mass (mg) = 10 mM × 1 mL × 394.28 g/mol / 1000

Mass (mg) = 3.94 mg

3.3. Step-by-Step Procedure

Preparation: Put on appropriate PPE. Ensure the work area, especially the analytical

balance, is clean and stable. Allow the vial of CK-869 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Carefully weigh out 3.94 mg of CK-869 powder and transfer it into a clean 1.5 mL

microcentrifuge tube.

Solvent Addition: Using a calibrated micropipette, add 1 mL of high-quality, anhydrous DMSO

to the microcentrifuge tube containing the CK-869 powder.

Dissolution: Close the tube cap tightly and vortex the solution for 1-2 minutes until the

powder is completely dissolved. A clear, colorless solution should be obtained.

Aiding Dissolution (if necessary): If the compound does not dissolve completely with

vortexing, briefly sonicate the tube in a water bath until the solution is clear.[1] Gentle

warming to 37°C can also aid in dissolving compounds in DMSO.[7]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 20-

50 µL) in sterile microcentrifuge tubes.[1][8]

Storage: Label the aliquots clearly with the compound name, concentration, date, and your

initials. Store the aliquots at -20°C for short-to-medium term (up to 1 year) or at -80°C for
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long-term storage (up to 2 years).[1]

3.4. Dilution for Cell-Based Assays

When preparing working solutions for cell culture experiments, the final concentration of DMSO

should be kept low, typically below 0.5%, to prevent cellular toxicity.[8] It is advisable to perform

serial dilutions to avoid precipitation of the compound.[8]

Diagrams and Workflows
Workflow for CK-869 Stock Solution Preparation
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Caption: Workflow for preparing a CK-869 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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